Cas no 54123-21-6 (3-Oxo-3-(pyridin-2-YL)propanenitrile)

3-Oxo-3-(pyridin-2-yl)propanenitrile is a versatile organic compound featuring a pyridine ring linked to a β-ketonitrile moiety. This structure makes it a valuable intermediate in synthetic chemistry, particularly in the preparation of heterocyclic compounds and pharmaceuticals. The presence of both carbonyl and nitrile functional groups enhances its reactivity, enabling diverse transformations such as condensation, cyclization, and nucleophilic addition reactions. Its pyridine core further contributes to applications in coordination chemistry and catalysis. The compound’s well-defined reactivity profile and stability under standard conditions make it a reliable choice for research and industrial applications requiring precise molecular modifications.
3-Oxo-3-(pyridin-2-YL)propanenitrile structure
54123-21-6 structure
Product Name:3-Oxo-3-(pyridin-2-YL)propanenitrile
CAS No:54123-21-6
MF:C8H6N2O
MW:146.14604139328
MDL:MFCD06656806
CID:56536
PubChem ID:11571823
Update Time:2025-05-27

3-Oxo-3-(pyridin-2-YL)propanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Oxo-3-(2-pyridinyl)propanenitrile
    • 3-Oxo-3-(pyridin-2-yl)propanenitrile
    • 3-(2-PYRIDYL)-3-OXOPROPANENITRILE
    • 3-OXO-3-PYRIDIN-2-YLPROPANENITRILE
    • 3-oxo-3-pyridin-2-yl-propionatrile
    • oxopyridinylpropanenitrile
    • 3-oxo-3-(2-pyridyl)propanenitrile
    • 3-oxo-3-pyridin-2-yl-propionitrile
    • 2-Pyridinepropanenitrile,b-oxo-
    • Beta-oxo-2-pyridinepropanenitrile
    • 2-(pyridin-2-carbonyl)acetonitrile
    • 2-Cyanacetylpyridin
    • PubChem12085
    • ss--Oxo-2-pyridinepropanenitrile
    • beta-Oxopyridine-2-propanenitrile
    • POACVIKYJGGGPA-UHFFFAOYSA-N
    • J-513004
    • Z1201623569
    • SB37584
    • FT-0604228
    • EN300-134227
    • A7870
    • DA-0848
    • SY030642
    • SCHEMBL922372
    • MFCD06656806
    • 3-Oxo-3-(pyridin-2-yl)propionitrile
    • 3-oxo-3-(pyridin-2-yl)propanenitrile;3-Oxo-3-(2-pyridyl)propanenitrile
    • BB 0260250
    • AM807095
    • 54123-21-6
    • DTXSID50468737
    • CS-W001589
    • AKOS005072307
    • AC-27432
    • DB-013362
    • 3-Oxo-3-(pyridin-2-YL)propanenitrile
    • MDL： MFCD06656806
    • Inchi： 1S/C8H6N2O/c9-5-4-8(11)7-3-1-2-6-10-7/h1-3,6H,4H2
    • InChI Key： POACVIKYJGGGPA-UHFFFAOYSA-N
    • SMILES： O=C(CC#N)C1C=CC=CN=1

Computed Properties

  • Exact Mass: 146.04800
  • Monoisotopic Mass: 146.048012819g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 53.8

Experimental Properties

  • Density: 1.178
  • Melting Point: 97-99°C
  • Boiling Point: 312.705℃/760mmHg
  • Flash Point: 1.178 g/cm3
  • Refractive Index: 1.54
  • PSA: 53.75000
  • LogP: 1.17798

3-Oxo-3-(pyridin-2-YL)propanenitrile Security Information

  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Inert atmosphere,2-8°C(BD79544)

3-Oxo-3-(pyridin-2-YL)propanenitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Oxo-3-(pyridin-2-YL)propanenitrile Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
O859213-100mg
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